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The following table consolidates the key quantitative data for handling FSI-TN42:

Aspect Specification Conditions / Notes

Solubility in DMSO ~200 mg/mL (~406.14 mM) [1] [2] Requires ultrasonication for

dissolution [1] [2].

Powder Storage -20°C for 3 years; 4°C for 2 years

[1] [2]

-

DMSO Stock Solution
Storage

-80°C for 6 months; -20°C for 1

month [1] [2]

Avoid repeated freeze-thaw cycles.

Aliquoting Highly Recommended [1] Prevents degradation from repeated

freeze-thaws.

DMSO Quality Use newly opened, anhydrous

DMSO [1]

Hygroscopic DMSO impacts solubility.

Troubleshooting Guide & FAQs

Here are solutions to common problems you might encounter when working with FSI-TN42 solutions.

Problem 1: The powder or solution does not look right.
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FAQ: The vial appears empty after delivery. What should I do?

Cause: Small quantities of lyophilized product can form a thin film on the vial's walls, making it
appear empty [3].

Solution: Add the recommended solvent (e.g., DMSO) and use vortexing or sonication to
ensure the compound is fully dissolved [3].

FAQ: The DMSO stock solution is cloudy or has precipitate after thawing.

Cause: This is common upon thawing a frozen DMSO stock or when diluting it with aqueous
buffers. Water absorption can also cause precipitation [4] [3].

Solution:
Warm gently: Warm the solution to 37°C in a water bath for brief periods [3].

Agitate: Combine warming with vortexing or sonication for several minutes [3].
Confirm dissolution: Always ensure the precipitate has completely re-dissolved before

using the solution in an assay [3].

Problem 2: The compound precipitates during experimental use.

FAQ: The compound dissolves in DMSO but precipitates when I dilute it with my assay buffer.
Cause: This is a frequent challenge, as compounds are often less soluble in aqueous media
than in pure DMSO [3].

Solution:
Re-dissolve: Use a few minutes of vortexing, sonication, or heating in a 37°C water bath

with sonication [3].
Ensure freshness: For critical experiments, prepare the diluted solution fresh just before

use [3].
Consider solvent tolerance: The low final concentration of DMSO (e.g., 0.1% or 0.2%)

in most cell-based assays generally does not affect viability [3].

Problem 3: I am concerned about long-term stability.

FAQ: How can I maximize the shelf-life of my DMSO stock solution?
Practice 1: Aliquoting. Upon preparation, immediately aliquot the stock solution into single-
use vials. This minimizes the number of freeze-thaw cycles and exposure to ambient

conditions, which is critical for stability [1] [5].
Practice 2: Control Humidity. Use tightly sealed containers and store DMSO in a low-humidity

environment. Studies show water is a more critical factor in compound loss than oxygen [6] [7].
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Practice 3: Use Proper Containers. While studies show no significant difference in compound

recovery between glass and polypropylene over 5 months, always use chemically resistant,
airtight labware [6].

Experimental Workflow for Stock Solution Preparation

The diagram below outlines the recommended protocol for creating a stable FSI-TN42 DMSO stock

solution.

Start Preparation

Bring vial to room temp.
(if frozen)

Add calculated volume
of fresh, anhydrous DMSO

Sonicate and/or vortex
until completely dissolved

Immediately aliquot into
single-use vials

Store at -80°C (6 months)
or -20°C (1 month)

For Use: Thaw an aliquot
and use immediately.

Discard after use.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 4 / 5 Tech Support

https://www.smolecule.com/products/s14634475?utm_src=pdf-body-img
https://www.smolecule.com/products/s14634475?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/fsi-tn42.html?srsltid=AfmBOoqE-_2PxjKK2DJZOgI3jQMkCKANi9d-2fba9eytuGlUwNZq0p0p
https://www.invivochem.com/product/V84349
https://www.selleckchem.com/qa.html
https://pubmed.ncbi.nlm.nih.gov/19531665/
https://pubmed.ncbi.nlm.nih.gov/12844443/
https://pubmed.ncbi.nlm.nih.gov/12857383/
https://pubmed.ncbi.nlm.nih.gov/19029012/
https://www.smolecule.com/products/b14634475#fsi-tn42-stability-dmso-stock-solution
https://www.smolecule.com/products/b14634475#fsi-tn42-stability-dmso-stock-solution
https://www.smolecule.com/products/b14634475#fsi-tn42-stability-dmso-stock-solution
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s14634475?utm_src=pdf-bulk
https://www.smolecule.com/products/s14634475?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United
States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 5 / 5 Tech Support

https://www.smolecule.com/products/s14634475?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

